Cas no 210108-52-4 (2-Quinolinamine, 4,6-dichloro-N,N-dimethyl-)

• Product Name: 2-Quinolinamine, 4,6-dichloro-N,N-dimethyl-
• CAS No: 210108-52-4
• MF: C₁₁H₁₀Cl₂N₂
• MW: 241.116500377655
• CID: 3905357
• PubChem ID: 15399508
• Update Time: 2025-05-20

2-Quinolinamine, 4,6-dichloro-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Quinolinamine, 4,6-dichloro-N,N-dimethyl-
• DTXSID701271451
• 210108-52-4
• 4,6-Dichloro-N,N-dimethyl-2-quinolinamine

• Inchi： 1S/C11H10Cl2N2/c1-15(2)11-6-9(13)8-5-7(12)3-4-10(8)14-11/h3-6H,1-2H3
• InChI Key： FQFAJHLEHCGPCI-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(Cl)=CC=2)C(Cl)=CC=1N(C)C

Computed Properties

• Exact Mass: 240.0221037Da
• Monoisotopic Mass: 240.0221037Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 16.1Ų

Additional information on 2-Quinolinamine, 4,6-dichloro-N,N-dimethyl-

2-Quinolinamine, 4,6-dichloro-N,N-dimethyl (CAS No. 210108-52-4)

2-Quinolinamine, 4,6-dichloro-N,N-dimethyl (hereafter referred to as 4,6-dichloro-N,N-dimethyl-2-quinolinamine) is a synthetic organic compound with the CAS registry number 210108-52-4. This compound belongs to the class of quinolinamines, which are derivatives of quinoline with an amino group attached at the 2-position. The presence of chlorine atoms at the 4 and 6 positions, along with the N,N-dimethyl substituent, imparts unique chemical and biological properties to this molecule. Its structure is characterized by a bicyclic aromatic system with heteroatoms and substituents that influence its reactivity and applications.

The synthesis of 4,6-dichloro-N,N-dimethyl-2-quinolinamine typically involves multi-step organic reactions. One common approach is the nucleophilic substitution of a chlorinated quinoline derivative with an amine source. The dimethylation of the amine group is achieved through alkylation reactions using methylating agents such as methyl iodide or dimethyl sulfate. The chlorine atoms at positions 4 and 6 are introduced via electrophilic substitution reactions or through directed metallation strategies. The exact synthetic pathway may vary depending on the starting materials and reaction conditions employed.

Recent studies have highlighted the potential of 4,6-dichloro-N,N-dimethyl-2-quinolinamine in various fields, including pharmacology and material science. In pharmacology, this compound has shown promise as a lead molecule for drug development due to its ability to interact with specific biological targets. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that 4,6-dichloro-N,N-dimethyl-2-quinolinamine exhibits moderate inhibitory activity against certain kinases involved in cancer cell proliferation. This suggests its potential as a scaffold for developing anti-cancer agents.

In material science, the compound has been explored for its role in the synthesis of coordination polymers and metal-organic frameworks (MOFs). The nitrogen atoms in the quinolinamine structure can act as coordinating sites for metal ions, enabling the formation of extended networks with potential applications in gas storage and catalysis. A study in *Chemistry of Materials* reported that incorporating 4,6-dichloro-N,N-dimethyl-2-quinolinamine into MOFs significantly enhances their porosity and stability under varying environmental conditions.

The chemical properties of 4,6-dichloro-N,N-dimethyl-2-quinolinamine are heavily influenced by its substituents. The electron-withdrawing chlorine atoms at positions 4 and 6 increase the electrophilicity of the aromatic ring, making it more susceptible to nucleophilic attacks. The N,N-dimethyl group contributes to the compound's lipophilicity, which is crucial for its bioavailability in pharmacological applications. Additionally, the steric hindrance introduced by the dimethyl groups can modulate the compound's reactivity in various chemical transformations.

From an environmental perspective, understanding the fate and transport of 4,6-dichloro-N,N-dimethyl-2-quinolinamine is essential for assessing its potential impact on ecosystems. Research conducted by environmental chemists has shown that this compound undergoes slow degradation under aerobic conditions due to its stable aromatic structure. However, under anaerobic conditions or in the presence of specific microbial communities, faster degradation pathways may exist. These findings are critical for designing waste management strategies for industries handling this compound.

In terms of safety data, 4,6-dichloro-N,N-dimethyl-2-quinolinamine exhibits low acute toxicity based on standard animal studies. However, chronic exposure or long-term effects require further investigation. Occupational exposure limits (OELs) have been established for similar compounds in industrial settings; however, specific guidelines for this particular substance are currently unavailable.

The application landscape for 4,6-dichloro-N,N-dimethyl-2-quinolinamine is rapidly expanding due to advancements in synthetic methodologies and an increased focus on sustainable chemistry practices. For instance, green chemistry approaches have enabled more efficient syntheses with reduced waste generation and energy consumption. Moreover, computational chemistry tools such as density functional theory (DFT) calculations have provided deeper insights into the electronic structure and reactivity patterns of this compound.

Looking ahead, collaborative efforts between academia and industry are expected to unlock new potentials for 4,6-dichloro-N,N-dimethyl-2-quino-linamine across diverse sectors. Its role as a versatile building block in organic synthesis continues to attract significant research attention. As new applications emerge and existing ones evolve, this compound will undoubtedly remain a focal point in both fundamental and applied chemical research.